Cas no 2172009-44-6 (Cyclopentanol, 2-(2-oxiranylmethyl)-)

• Product Name: Cyclopentanol, 2-(2-oxiranylmethyl)-
• CAS No: 2172009-44-6
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 5261516
• Update Time: 2025-11-01

Cyclopentanol, 2-(2-oxiranylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2-(2-oxiranylmethyl)-

• Inchi： 1S/C8H14O2/c9-8-3-1-2-6(8)4-7-5-10-7/h6-9H,1-5H2
• InChI Key： WHDHCDCDJOYVNN-UHFFFAOYSA-N
• SMILES： C1(O)CCCC1CC1CO1

Additional information on Cyclopentanol, 2-(2-oxiranylmethyl)-

Comprehensive Overview of Cyclopentanol, 2-(2-oxiranylmethyl)- (CAS No. 2172009-44-6)

Cyclopentanol, 2-(2-oxiranylmethyl)- (CAS No. 2172009-44-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, characterized by its cyclopentanol backbone and oxiranylmethyl substituent, offers a versatile platform for synthetic chemistry and material science. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for innovative chemical solutions in pharmaceuticals, agrochemicals, and advanced materials.

One of the key features of Cyclopentanol, 2-(2-oxiranylmethyl)- is its reactive epoxide group, which makes it a valuable intermediate in the synthesis of more complex molecules. The oxirane ring is known for its ability to undergo ring-opening reactions, enabling the formation of diverse derivatives with tailored functionalities. This reactivity aligns with current trends in green chemistry, where efficient and selective transformations are highly sought after. As sustainability becomes a priority, compounds like 2172009-44-6 are being evaluated for their potential to reduce waste and energy consumption in synthetic processes.

In the pharmaceutical sector, Cyclopentanol, 2-(2-oxiranylmethyl)- is being investigated for its role in drug discovery and development. Its structural motifs are found in bioactive molecules, making it a promising scaffold for designing new therapeutics. Recent studies have highlighted its utility in creating chiral building blocks, which are critical for producing enantiomerically pure drugs. This is particularly relevant given the rising interest in precision medicine and personalized therapies, where the demand for high-purity intermediates is at an all-time high.

Beyond pharmaceuticals, CAS No. 2172009-44-6 has potential applications in the agrochemical industry. Its derivatives could serve as precursors for novel pesticides or herbicides, addressing the need for more environmentally friendly crop protection solutions. With global concerns about food security and sustainable agriculture, the agrochemical sector is actively seeking innovative compounds that minimize ecological impact while maintaining efficacy. The versatility of Cyclopentanol, 2-(2-oxiranylmethyl)- positions it as a candidate for such applications.

The material science community is also exploring the use of 2172009-44-6 in the development of advanced polymers and coatings. The compound's ability to form cross-linked networks through its epoxide functionality makes it suitable for creating durable and high-performance materials. This aligns with the growing demand for smart materials that exhibit self-healing properties or responsiveness to environmental stimuli. As industries strive for innovation, the role of specialized intermediates like Cyclopentanol, 2-(2-oxiranylmethyl)- becomes increasingly important.

From a regulatory perspective, CAS No. 2172009-44-6 is not classified as a hazardous substance under major global frameworks, which facilitates its use in research and industrial applications. However, proper handling and storage are essential to ensure safety and maintain the compound's integrity. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to best practices when working with this chemical.

In conclusion, Cyclopentanol, 2-(2-oxiranylmethyl)- (CAS No. 2172009-44-6) represents a fascinating area of study with broad implications across multiple industries. Its unique chemical properties, combined with the current focus on sustainability and innovation, make it a compound of significant interest. As research continues to uncover new applications, 2172009-44-6 is poised to play a pivotal role in the future of chemical science and technology.